2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene

• IUPAC Name: 2-ethoxy-1-[(4-fluorophenyl)methoxy]-4-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C17H16FNO4/c1-2-22-17-11-13(9-10-19(20)21)5-8-16(17)23-12-14-3-6-15(18)7-4-14/h3-11H,2,12H2,1H3/b10-9+
• InChI Key: JNTCSOPGQRXESY-MDZDMXLPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C[N+](=O)[O-])OCC2=CC=C(C=C2)F
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/[N+](=O)[O-])OCC2=CC=C(C=C2)F
• Molecular Formula: C17H16FNO4
• Molecular Weight: 317.31 g/mol

Description

2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of nitroaromatic compounds and is commonly used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of 2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene is not well understood. However, it is believed to act on certain receptors in the body, which may be responsible for its physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene has a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have a positive effect on the nervous system, improving cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene in lab experiments is its unique properties, which make it useful in a wide range of applications. However, one of the limitations of using this compound is that it can be toxic in high doses, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene. Some possible areas of study include its potential use in the development of new drugs for the treatment of various diseases, as well as its potential use in the study of biochemical and physiological processes. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene involves the reaction of 4-fluorobenzyl alcohol with 2-nitrobenzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethyl iodide to form the final product.

Scientific Research Applications

2-ethoxy-1-[(4-fluorobenzyl)oxy]-4-(2-nitrovinyl)benzene has been widely used in scientific research for its potential applications in various fields. It has been found to be useful in the development of new drugs, as well as in the study of biochemical and physiological processes.